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Technical Support Center: Aluminium Isopropoxide
Welcome to the technical support center for Aluminium isopropoxide. This resource is

designed for researchers, scientists, and drug development professionals to ensure the safe

and effective handling and storage of this moisture-sensitive reagent.

Frequently Asked Questions (FAQs)
Q1: What is Aluminium isopropoxide and why is it so sensitive to moisture?

Aluminium isopropoxide (AIP) is an organoaluminum compound with the chemical formula

Al(OCH(CH₃)₂)₃.[1] It is highly sensitive to moisture because it readily reacts with water in a

process called hydrolysis. This reaction breaks down the Aluminium isopropoxide to form

aluminum hydroxide and isopropanol.[2][3] This degradation will inactivate the reagent,

rendering it unsuitable for most chemical reactions.[4][5]

Q2: How should I properly store a new, unopened container of Aluminium isopropoxide?

Unopened containers should be stored in a cool, dry, and well-ventilated area, away from

sources of ignition and incompatible materials such as strong oxidizing agents, acids, and

halogens.[6][7][8] The storage area should be a designated flammables area.[7] It is crucial to

protect the container from humidity and water.[8]

Q3: What are the visible signs of moisture contamination in my Aluminium isopropoxide?
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Fresh, high-purity Aluminium isopropoxide should be a white crystalline powder or solid

chunks.[1] Moisture contamination leads to the formation of aluminum hydroxide, which may

appear as white opaque spots or a fine white dust.[9] If the material has become clumpy,

gooey, or has a distinct odor of isopropanol, it has likely been compromised by moisture.[4][5]

Q4: Can I still use Aluminium isopropoxide that shows signs of moisture contamination?

It is not recommended. The presence of aluminum hydroxide and isopropanol from hydrolysis

will interfere with most chemical reactions, leading to poor yields, unexpected side products, or

complete reaction failure.[4][5] For applications requiring high purity, using compromised

material is strongly discouraged.

Q5: What personal protective equipment (PPE) is necessary when handling Aluminium
isopropoxide?

Due to its flammable and corrosive nature, appropriate PPE is essential.[10] This includes:

Eye Protection: Tightly fitting safety goggles or chemical safety glasses with side-shields.[8]

[10]

Hand Protection: Chemical-resistant gloves, such as neoprene or nitrile rubber. Gloves

should be inspected before use.[11][12]

Skin Protection: A lab coat or flame-retardant antistatic protective clothing.[8]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator for

dust and mists should be used.[11][13]

Troubleshooting Guides
Problem 1: My Aluminium isopropoxide appears clumpy and has a faint alcohol smell.

Cause: This indicates moisture exposure and subsequent hydrolysis.[5] The container seal

may be compromised, or it was opened in a humid environment.

Solution:

Do not use the reagent for moisture-sensitive reactions.
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If purification is an option, the material can be distilled under vacuum (~110 °C at 0.5

mmHg).[5] However, purchasing a new, uncompromised container is often more practical

and reliable.[14]

Review your handling and storage procedures to prevent future contamination. Ensure

containers are sealed tightly with paraffin film after use and stored in a desiccator or

glovebox.[15][16]

Problem 2: My reaction involving Aluminium isopropoxide is not proceeding or giving low

yields.

Cause: Assuming other reagents and conditions are correct, the most likely cause is inactive

Aluminium isopropoxide due to moisture contamination.[4]

Troubleshooting Steps:

Verify Reagent Quality: Open a new, sealed container of Aluminium isopropoxide and

repeat the reaction.

Check Solvent Anhydrousness: Ensure the solvent used is truly anhydrous. Even solvents

labeled "anhydrous" can absorb moisture over time.[14] Consider using a freshly distilled

solvent or one dried over molecular sieves.

Inert Atmosphere: Confirm that your reaction setup is truly under an inert atmosphere

(Nitrogen or Argon) and that there are no leaks.[4][17]

Problem 3: Aluminium isopropoxide is not dissolving in my anhydrous solvent.

Cause: Aluminium isopropoxide can be slow to dissolve, especially in cold solvents.[9]

However, insolubility is often a sign that the material has already hydrolyzed to insoluble

aluminum hydroxide.[9]

Solution:

Use only high-quality, anhydrous solvents.[9]
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Gentle heating can increase the solubility of uncompromised Aluminium isopropoxide in

solvents like isopropanol, toluene, or benzene.[1][18]

If the material remains insoluble even with heating, it is likely contaminated and should not

be used.[9]

Data Presentation: Properties and Solubility
Table 1: Physical and Chemical Properties of Aluminium Isopropoxide

Property Value Citations

Chemical Formula C₉H₂₁AlO₃ [1][13]

Molecular Weight 204.24 g/mol [1]

Appearance
White crystalline powder or

solid chunks
[1][6]

Melting Point 128-133 °C [1]

Boiling Point 125-130 °C [8]

Density 1.035 g/cm³ [2]

Flash Point 16 °C [2][8]

Table 2: Solubility of Aluminium Isopropoxide
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Solvent Solubility Notes Citations

Water
Reacts vigorously

(hydrolyzes)

Decomposes to

aluminum hydroxide

and isopropanol.

[1][2]

Isopropanol
Soluble, especially

when heated

Often used as a

solvent for reactions.
[9][19][20]

Ethanol Soluble [1][20]

Toluene Soluble [1][20]

Benzene Soluble [1][20]

Chloroform Soluble [1][20]

Carbon Tetrachloride Soluble [18][20]

Experimental Protocols
Protocol 1: Weighing and Dispensing Aluminium Isopropoxide Under an Inert Atmosphere

(Glovebox)

Preparation: Ensure the glovebox has a dry, inert atmosphere (low ppm O₂ and H₂O). Bring

the Aluminium isopropoxide container, a clean, dry beaker or flask, a spatula, and a

balance into the glovebox antechamber.

Purging: Cycle the antechamber with the inert gas (e.g., 3 vacuum/refill cycles) to remove air

and moisture before transferring items into the main chamber.[21]

Equilibration: Allow the container of Aluminium isopropoxide to equilibrate to the glovebox

temperature before opening to prevent condensation.

Dispensing: Place the receiving flask on the balance and tare it. Carefully open the

Aluminium isopropoxide container and use the spatula to transfer the desired amount of

solid into the flask.

Sealing: Tightly close the Aluminium isopropoxide container immediately after dispensing.

For long-term storage, consider wrapping the cap with paraffin film.
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Removal: The prepared flask containing the Aluminium isopropoxide can now be sealed

and removed from the glovebox for use in your reaction setup.

Protocol 2: Handling Aluminium Isopropoxide Using the Balloon Method (Outside a

Glovebox)

Glassware Preparation: Flame-dry or oven-dry all glassware (e.g., round-bottom flask with a

stir bar) to remove surface moisture.[17][22]

Assembly: While the flask is still hot, attach a rubber septum to the opening and clamp it to a

stand.[23]

Inerting the Flask: Fill a balloon with nitrogen or argon gas, attach a needle, and insert it

through the septum of the flask. Insert a second "outlet" needle to allow air to be displaced.

[17] Purge the flask for 5-10 minutes, then remove the outlet needle. The balloon will

maintain a positive pressure of inert gas.[17]

Weighing: On a balance, quickly weigh the Aluminium isopropoxide into a separate small,

dry vial. Speed is essential to minimize atmospheric exposure.

Transfer: Briefly remove the septum from the reaction flask and quickly add the weighed

Aluminium isopropoxide. Immediately re-seal the flask with the septum. This step should

be performed under a flow of inert gas if possible (e.g., by directing the gas flow from the

balloon over the opening).

Solvent Addition: Add anhydrous solvent to the flask via a dry, inert gas-flushed syringe.[22]
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Receive New Container
of Aluminium Isopropoxide

Inspect Container Seal
for Damage or Looseness

Seal is Intact
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Seal is Compromised
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Visually Inspect Solid:
Is it a free-flowing
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Proceed with Use
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or Purification (Distillation)

Click to download full resolution via product page

Caption: Workflow for handling a new container of Aluminium isopropoxide.
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Reaction Failure or
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No

Yes

Yes

Was the solvent verified
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Yes
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Caption: Troubleshooting guide for reactions involving Aluminium isopropoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. grokipedia.com [grokipedia.com]

2. Aluminium isopropoxide - Sciencemadness Wiki [sciencemadness.org]

3. RU2555907C2 - Aluminium isopropoxide hydrolysis method - Google Patents
[patents.google.com]

4. researchgate.net [researchgate.net]

5. Reddit - The heart of the internet [reddit.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. prochemonline.com [prochemonline.com]

9. researchgate.net [researchgate.net]

10. chemicalbook.com [chemicalbook.com]

11. gelest.com [gelest.com]

12. cdhfinechemical.com [cdhfinechemical.com]

13. oxfordlabchem.com [oxfordlabchem.com]

14. How To [chem.rochester.edu]

15. How To [chem.rochester.edu]

16. researchgate.net [researchgate.net]

17. How To Make An Inert Atmosphere? A Step-By-Step Guide For Protecting Sensitive
Materials - Kintek Solution [kindle-tech.com]

18. Aluminium isopropoxide | 555-31-7 [chemicalbook.com]

19. Aluminium isopropoxide | 555-31-7 | Benchchem [benchchem.com]

20. Aluminum isopropoxide | C9H21AlO3 | CID 11143 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b147389?utm_src=pdf-custom-synthesis
https://grokipedia.com/page/Aluminium_isopropoxide
https://www.sciencemadness.org/smwiki/index.php/Aluminium_isopropoxide
https://patents.google.com/patent/RU2555907C2/en
https://patents.google.com/patent/RU2555907C2/en
https://www.researchgate.net/post/How-should-I-work-with-the-aluminum-isopropoxide-so-I-can-avoid-the-possible-harms
https://www.reddit.com/r/chemistry/comments/8adtov/handling_of_aluminum_isopropoxide/
https://pim-resources.coleparmer.com/sds/09741.pdf
https://pim-resources.coleparmer.com/sds/27547.pdf
https://prochemonline.com/wp-content/uploads/2021/06/1018.AluminumIsopropoxide-4.pdf
https://www.researchgate.net/post/Dissolution_of_aluminium_isopropoxide
https://www.chemicalbook.com/msds/aluminium-isopropoxide.pdf
https://www.gelest.com/wp-content/uploads/product_msds/AKA070-msds.pdf
https://www.cdhfinechemical.com/images/product/msds/54_957801420_Aluminium-tri-iso-Propoxide-CASNO-555-31-7-MSDS.pdf
https://www.oxfordlabchem.com/msds/ALUMINIUM%20ISOPROPOXIDE.pdf
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=reagent_tips
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=store_reagents
https://www.researchgate.net/post/Is-there-a-practical-and-efficient-way-to-protect-hygroscopic-compounds-from-water-uptake
https://kindle-tech.com/faqs/how-to-make-an-inert-atmosphere
https://kindle-tech.com/faqs/how-to-make-an-inert-atmosphere
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3355624.htm
https://www.benchchem.com/product/b147389
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-isopropoxide
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-isopropoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. molan.wdfiles.com [molan.wdfiles.com]

22. m.youtube.com [m.youtube.com]

23. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [How to handle and store moisture-sensitive Aluminium
isopropoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147389#how-to-handle-and-store-moisture-sensitive-
aluminium-isopropoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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